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Compound of Interest

Compound Name: N-Octanoyl-D15-glycine

Cat. No.: B12411517 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds like N-Octanoyl-D15-glycine is a critical

component of laboratory safety and regulatory compliance. While a specific Safety Data Sheet

(SDS) for N-Octanoyl-D15-glycine is not readily available, this guide provides essential safety

and logistical information based on the properties of the closely related compound, N-

Octanoylglycine, and general principles of chemical waste management.

I. Immediate Safety Considerations
Before handling N-Octanoyl-D15-glycine for any purpose, including disposal, it is imperative

to be aware of its potential hazards. Based on data for the non-deuterated analog, N-

Octanoylglycine, the following safety precautions should be observed:

Hazard Classification: N-Octanoylglycine is known to cause serious eye damage.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment. This includes:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Wear chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing should be worn.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12411517?utm_src=pdf-interest
https://www.benchchem.com/product/b12411517?utm_src=pdf-body
https://www.benchchem.com/product/b12411517?utm_src=pdf-body
https://www.benchchem.com/product/b12411517?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sial/93529
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling: Avoid creating dust. Ensure adequate ventilation in the handling area.

II. Chemical and Physical Properties
Understanding the physical and chemical properties of N-Octanoyl-D15-glycine is

fundamental to its safe handling and disposal. The following table summarizes key data,

primarily based on its non-deuterated form, N-Octanoylglycine.

Property Value Source

Molecular Formula C10H4D15NO3 Inferred

Appearance
White to light yellow crystalline

powder

Solubility Soluble in water [2]

Melting Point 105.0 to 109.0 °C

Flash Point 215.5 °C (closed cup) [1]

Storage Store at 2-8°C [1]

III. Step-by-Step Disposal Protocol
The recommended disposal method for N-Octanoyl-D15-glycine involves professional

chemical waste management services. Landfill or sewer disposal is not recommended.

Waste Identification and Collection:

Collect waste N-Octanoyl-D15-glycine in a designated, properly labeled, and sealed

container.

Avoid mixing with other chemical waste to prevent unknown reactions.

If the compound is in a solution, indicate the solvent on the waste label.

Contacting a Licensed Waste Disposal Service:
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Engage a certified hazardous waste disposal company. Provide them with all available

information on the compound, including the information from this guide.

Follow their specific instructions for packaging and pickup.

Incineration:

For compounds like N-Octanoylglycine and its derivatives, chemical incineration with an

afterburner and scrubber is a suggested method of disposal.[3] This should be carried out

by a licensed facility.

Disposal of Contaminated Materials:

Any materials that have come into contact with N-Octanoyl-D15-glycine, such as gloves,

weighing papers, and pipette tips, should be collected in a sealed bag or container and

disposed of as chemical waste along with the compound itself.

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of N-Octanoyl-D15-glycine.
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Disposal Workflow for N-Octanoyl-D15-glycine
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By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of N-Octanoyl-D15-glycine, thereby protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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